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Compound of Interest

Compound Name: 3-Demethylthiocolchicine

Cat. No.: B195318

Application Notes and Protocols for 3-
Demethylthiocolchicine

For Researchers, Scientists, and Drug Development
Professionals

Introduction

3-Demethylthiocolchicine is a synthetic derivative of thiocolchicine, an analog of the natural
product colchicine. Like its parent compounds, 3-Demethylthiocolchicine functions as a
potent antimitotic agent by disrupting microtubule polymerization. It binds to -tubulin,
preventing the formation of microtubules, which are essential for various cellular processes,
including cell division, motility, and intracellular transport.[1][2] This disruption leads to cell cycle
arrest at the G2/M phase and can subsequently induce apoptosis, making it a compound of
interest in cancer research and drug development.[2] These application notes provide detailed
protocols for the preparation of 3-Demethylthiocolchicine stock solutions and its application in
cell-based assays.

Chemical Properties
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Property Value Reference
Molecular Formula C21H23NOsS [3]
Molecular Weight 401.5 g/mol [3]
Appearance Solid [3]
Solubility Chloroform, DMSO, Ethanol [2][3]

Storage and Stability

Proper storage of 3-Demethylthiocolchicine is crucial to maintain its stability and biological

activity.
Storage o Special
Form Stability . Reference
Temperature Instructions
) Protect from
Solid Powder -20°C > 4 years ) [3]
light.
Aliquot to avoid
o repeated freeze-
Stock Solution in
-20°C Up to 1 month thaw cycles. [4]
DMSO
Protect from
light.
Aliquot to avoid
o repeated freeze-
Stock Solution in
-80°C Up to 6 months thaw cycles. [4]

DMSO

Protect from

light.

Experimental Protocols

I. Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 3-

Demethylthiocolchicine in dimethyl sulfoxide (DMSO).
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Materials:

o 3-Demethylthiocolchicine (solid powder)
e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or amber vials
» Analytical balance

» Vortex mixer

o Calibrated micropipettes

Safety Precautions: 3-Demethylthiocolchicine is classified as highly toxic. It is fatal if
swallowed or inhaled and causes serious eye damage.[5] Always handle this compound in a
chemical fume hood while wearing appropriate personal protective equipment (PPE), including
a lab coat, safety goggles, and gloves.

Procedure:

Equilibration: Allow the vial of 3-Demethylthiocolchicine powder to equilibrate to room
temperature before opening to prevent condensation.

e Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh out
4.015 mg of 3-Demethylthiocolchicine powder into the tube.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
powder.

» Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. Gentle warming to 37°C can aid in dissolution.

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile,
light-protected (amber) microcentrifuge tubes to minimize freeze-thaw cycles. Store the
aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to
6 months).[4]
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Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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